Cas no 841207-83-8 (benzyl 2-cyano-2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-ylacetate)

• Product Name: benzyl 2-cyano-2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-ylacetate
• CAS No: 841207-83-8
• MF: C₂₄H₂₅N₅O₂
• MW: 415.487604856491
• CID: 5437383
• Update Time: 2025-10-29

benzyl 2-cyano-2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-cyano-2-(3-(4-ethylpiperazin-1-yl)quinoxalin-2-yl)acetate
• benzyl 2-cyano-2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-ylacetate

• Inchi： 1S/C24H25N5O2/c1-2-28-12-14-29(15-13-28)23-22(26-20-10-6-7-11-21(20)27-23)19(16-25)24(30)31-17-18-8-4-3-5-9-18/h3-11,19H,2,12-15,17H2,1H3
• InChI Key： UIKVIVVNIWEHQZ-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C(C#N)C1=C(N2CCN(CC)CC2)N=C2C(=N1)C=CC=C2

Additional information on benzyl 2-cyano-2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-ylacetate

Professional Introduction to Benzyl 2-cyano-2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-ylacetate (CAS No. 841207-83-8)

Benzyl 2-cyano-2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-ylacetate, a compound with the CAS number 841207-83-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly its quinoxaline and piperazine moieties, make it a promising candidate for further exploration in therapeutic contexts.

The chemical structure of Benzyl 2-cyano-2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-ylacetate is characterized by a benzyl group attached to a cyano-substituted quinoxaline ring, which is further linked to a 4-ethylpiperazine moiety. This unique arrangement of functional groups contributes to its distinct pharmacological properties. The presence of the cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents, while the piperazine ring is known for its ability to interact with various biological targets, including enzymes and receptors.

Recent research in the field of medicinal chemistry has highlighted the importance of quinoxaline derivatives in the development of novel therapeutic agents. Quinoxalines are heterocyclic compounds that exhibit a wide range of biological activities, making them valuable scaffolds for drug discovery. The study of Benzyl 2-cyano-2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-ylacetate has revealed its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

In particular, the combination of the cyano and piperazine groups in this compound suggests that it may possess inhibitory activity against various enzymes and receptors involved in neurological and cardiovascular diseases. Preliminary studies have indicated that derivatives of this compound may exhibit significant therapeutic potential in conditions such as depression, anxiety, and hypertension. The benzyl group further enhances the compound's bioavailability by improving its solubility and stability.

The synthesis of Benzyl 2-cyano-2-3-(4-ethylpiperazin-1-yl)quinoxalin-2-ylacetate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the condensation of appropriately substituted benzoylacetonitrile with ethyl 4-piperazinecarboxylate, followed by cyclization and subsequent functional group modifications. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve the desired product with minimal side reactions.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to interact with specific targets, such as serotonin receptors, which are implicated in mood regulation. Additionally, animal models have shown promising results regarding its potential efficacy in treating neurological disorders. These findings support further investigation into the therapeutic applications of this compound.

The development of new pharmaceuticals often involves extensive optimization to enhance efficacy while minimizing side effects. The structural features of Benzyl 2-cyano-2-3-(4-et hyl piperazin -1 - yl)quinoxalin -2 - y lacet ate provide a unique platform for such optimization efforts. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of this compound to improve its therapeutic index.

The role of computational chemistry and molecular modeling has been increasingly recognized in the design and optimization of novel drug candidates. These tools allow researchers to predict the binding affinity and metabolic stability of compounds like Benzyl 2-cyano -2 -3-(4 - eth ylpiperazin -1 - yl)quinoxalin -2 - y lacet ate, thereby accelerating the drug discovery process. By leveraging these technologies, scientists can identify promising derivatives for further experimental validation.

The future prospects for this compound are exciting, with ongoing research aimed at exploring its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like Benzyl 2-cyano -2 -3-(4 - eth ylpiperazin -1 - yl)quinoxalin -2 - y lacet ate are poised to play a crucial role in addressing some of the most challenging diseases faced by humanity.